Cas no 1057670-03-7 (2,6-dibromo-4-ethynylphenol)

• Product Name: 2,6-dibromo-4-ethynylphenol
• CAS No: 1057670-03-7
• MF: C₈H₄Br₂O
• MW: 275.924760818481
• CID: 6068284
• PubChem ID: 53434158
• Update Time: 2025-10-29

2,6-dibromo-4-ethynylphenol Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-ethynylphenol
• EN300-1910055
• 1057670-03-7
• DTXSID501310855

• Inchi： 1S/C8H4Br2O/c1-2-5-3-6(9)8(11)7(10)4-5/h1,3-4,11H
• InChI Key： QNKCGQXPKSZCHM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#C)C=C(C=1O)Br

Computed Properties

• Exact Mass: 275.86084g/mol
• Monoisotopic Mass: 273.86289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2,6-dibromo-4-ethynylphenol

2,6-Dibromo-4-ethynylphenol (CAS No. 1057670-03-7): A Comprehensive Overview

2,6-Dibromo-4-ethynylphenol (CAS No. 1057670-03-7) is a specialized brominated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by the presence of two bromine atoms and an ethynyl group on a phenolic ring, serves as a valuable intermediate in organic synthesis and material science. Researchers and industries are increasingly exploring its potential in pharmaceutical development, advanced material engineering, and catalysis, making it a subject of growing interest in scientific literature.

The molecular structure of 2,6-dibromo-4-ethynylphenol features a phenol core substituted with bromine atoms at the 2 and 6 positions and an ethynyl group at the 4 position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and functionality. The compound's high purity and stability under various conditions make it suitable for use in cross-coupling reactions, a topic frequently searched by chemists working on polymer synthesis and drug discovery. Recent studies highlight its role in click chemistry, a trending research area that focuses on efficient and selective molecular assembly.

In the pharmaceutical sector, 2,6-dibromo-4-ethynylphenol is being investigated as a building block for novel bioactive molecules. Its ability to undergo Sonogashira coupling and other palladium-catalyzed reactions makes it a preferred choice for constructing complex molecular architectures. This aligns with the current industry demand for high-efficiency synthetic routes, a frequently searched term among medicinal chemists. Additionally, its potential applications in imaging agents and diagnostic probes are under exploration, addressing the growing need for precision medicine tools.

Material scientists are also leveraging the unique properties of 2,6-dibromo-4-ethynylphenol to develop advanced polymers and nanomaterials. The compound's ethynyl group enables it to participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties. This is particularly relevant in the context of sustainable materials, a hot topic in both academic and industrial research. The integration of bromine atoms further enhances flame retardancy, a critical feature for electronics packaging and construction materials.

From a commercial perspective, the demand for 2,6-dibromo-4-ethynylphenol is steadily increasing, driven by its expanding applications and the rise of custom synthesis services. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of diverse industries. Quality control and regulatory compliance remain top priorities, ensuring that the compound meets the stringent standards required for research-grade chemicals and industrial use.

In summary, 2,6-dibromo-4-ethynylphenol (CAS No. 1057670-03-7) stands out as a multifaceted compound with significant potential across multiple disciplines. Its role in organic synthesis, pharmaceutical research, and material science continues to evolve, reflecting the dynamic nature of modern chemistry. As research progresses, this compound is expected to play an even greater role in addressing contemporary challenges in green chemistry and technological innovation.